BENGHE Foundational & Exploratory

Check Availability & Pricing

Disambiguation of Hydroxy-PEG2-CH2-Boc: A
Technical Overview of Related Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydroxy-PEG2-CHZ2-Boc

Cat. No.: B1673965

For Researchers, Scientists, and Drug Development Professionals

The precise chemical entity "Hydroxy-PEG2-CH2-Boc" is not unambiguously defined in
common chemical literature and supplier catalogs. The nomenclature can be interpreted in
several ways, leading to different potential structures. This guide aims to clarify the possible
interpretations by presenting data on closely related and commonly used bifunctional PEG
linkers. We will focus on a likely candidate, N-Boc-2-(2-hydroxyethoxy)ethylamine (also known
as Boc-NH-PEG2-OH), and provide its molecular details.

To ensure the relevance of the provided data, researchers are strongly encouraged to confirm
the exact structure of interest, for instance, by providing a CAS number or a chemical structure
diagram.

Quantitative Data Summary

For clarity and ease of comparison, the molecular formula and weight of the most plausible
interpretation, Boc-NH-PEG2-OH, are presented below.

Compound Name Molecular Formula  Molecular Weight CAS Number
N-Boc-2-(2-

hydroxyethoxy)ethyla C9H19NO4 205.25 g/mol [1] 139115-91-6[1]
mine
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Chemical Structure

The chemical structure of N-Boc-2-(2-hydroxyethoxy)ethylamine is characterized by a two-unit
polyethylene glycol (PEG) spacer, with one terminus protected by a tert-butyloxycarbonyl (Boc)
group and the other end bearing a hydroxyl group.

Experimental Protocols & Methodologies

Detailed experimental protocols are highly specific to the application of the PEG linker.
Common applications include bioconjugation, drug delivery, and the synthesis of PROTACs
(Proteolysis Targeting Chimeras).

A general experimental workflow for the utilization of a Boc-protected PEG linker in
bioconjugation is outlined below. This workflow illustrates the logical steps from deprotection to
conjugation.
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Caption: A generalized experimental workflow for the conjugation of a Boc-protected PEG
linker.

Signaling Pathway Context

PEG linkers such as Hydroxy-PEG2-CH2-Boc and its analogs are synthetic molecules
primarily used to connect two other molecules, for instance, a targeting ligand and a
therapeutic agent in a PROTAC. They do not have an intrinsic signaling pathway but are
instrumental in enabling the function of the final conjugate.

The logical relationship in a PROTAC, where the PEG linker plays a crucial role, is depicted
below.
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Caption: The logical relationship of components in a PROTAC-mediated protein degradation
pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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